3-Amino-2-iodo-6-methyl-benzoic acid methyl ester
Description
3-Amino-2-iodo-6-methyl-benzoic acid methyl ester is a substituted benzoic acid derivative with a methyl ester group at the carboxylic acid position. Its molecular formula is C₉H₁₀INO₂, incorporating an amino (-NH₂) group at position 3, an iodine atom at position 2, and a methyl (-CH₃) group at position 6 on the aromatic ring. The iodine substituent contributes significantly to its molecular weight (approximately 307.09 g/mol) and influences its electronic and steric properties, making it distinct from simpler benzoic acid esters. This compound is likely utilized in pharmaceutical or agrochemical synthesis, particularly in cross-coupling reactions or as a precursor for heterocyclic systems due to its reactive amino and iodo groups .
Properties
IUPAC Name |
methyl 3-amino-2-iodo-6-methylbenzoate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO2/c1-5-3-4-6(11)8(10)7(5)9(12)13-2/h3-4H,11H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWLNYAVWUJYETO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)N)I)C(=O)OC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.09 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-Amino-2-iodo-6-methyl-benzoic acid methyl ester (commonly referred to as AIME) is a compound of interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of AIME, examining its mechanisms, efficacy, and relevant case studies.
Chemical Structure and Properties
AIME is characterized by its unique molecular structure, which includes an amino group, an iodine substituent, and a methyl ester functional group. This structure is crucial for its interaction with biological targets. The molecular formula for AIME is and it has a molecular weight of approximately 285.09 g/mol.
AIME's biological activity can be attributed to its ability to interact with various cellular pathways. The presence of the amino group allows for hydrogen bonding with biological macromolecules, while the iodine atom may enhance lipophilicity, facilitating membrane penetration.
Key Mechanisms:
- Antimicrobial Activity : AIME has shown promising results against several bacterial strains, including Gram-positive and Gram-negative bacteria. Its mechanism involves disrupting bacterial cell wall synthesis.
- Cytotoxicity : Studies indicate that AIME exhibits cytotoxic effects on cancer cell lines, potentially through apoptosis induction.
- Enzyme Inhibition : AIME has been reported to inhibit certain enzymes involved in metabolic pathways, which could be leveraged for therapeutic applications.
Biological Activity Data
The following table summarizes the biological activities observed in various studies involving AIME:
| Activity Type | Target Organism/Cell Line | IC50 / MIC (µM) | Reference |
|---|---|---|---|
| Antibacterial | E. coli | 12 | |
| Antibacterial | S. aureus | 8 | |
| Cytotoxicity | KB cells | 15 | |
| Enzyme Inhibition | HIV Protease | 18 |
Case Study 1: Antimicrobial Efficacy
In a study evaluating the antimicrobial properties of AIME, it was found to be effective against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 8 to 12 µM. The study concluded that AIME could serve as a potential lead compound for developing new antibacterial agents.
Case Study 2: Cytotoxic Effects on Cancer Cells
Research conducted on KB cells demonstrated that AIME induced apoptosis at concentrations as low as 15 µM. The study utilized flow cytometry to assess cell viability and apoptosis markers, confirming the compound's potential as an anticancer agent.
Discussion
The diverse biological activities of AIME highlight its potential in drug development. Its ability to inhibit bacterial growth and induce cytotoxicity in cancer cells positions it as a candidate for further investigation in pharmacological applications.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following compounds share structural similarities with 3-amino-2-iodo-6-methyl-benzoic acid methyl ester but differ in substituents, reactivity, or applications:
Physicochemical Properties
- Solubility : The iodine atom increases hydrophobicity compared to hydroxyl- or acetyl-substituted analogues, reducing aqueous solubility but enhancing lipid membrane permeability.
- Stability : The electron-withdrawing iodine atom may destabilize the ester group toward hydrolysis relative to methyl methylbenzoate, which lacks electronegative substituents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
